Cas no 95120-07-3 (Ethanone, 1-[5-(1,2,3,4-tetrahydroxybutyl)-1H-imidazol-2-yl]-)

• Product Name: Ethanone, 1-[5-(1,2,3,4-tetrahydroxybutyl)-1H-imidazol-2-yl]-
• CAS No: 95120-07-3
• MF: C₉H₁₄N₂O₅
• MW: 230.217862606049
• CID: 834477
• PubChem ID: 180624
• Update Time: 2025-04-19

Ethanone, 1-[5-(1,2,3,4-tetrahydroxybutyl)-1H-imidazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-[5-(1,2,3,4-tetrahydroxybutyl)-1H-imidazol-2-yl]-
• 1-[5-(1,2,3,4-Tetrahydroxybutyl)-1H-imidazol-2-yl]ethanone
• 1-[4-(1,2,3,4-tetrahydroxybutyl)-3H-imidazol-2-yl]ethanone
• SCHEMBL476979
• C9H14N2O5
• 1-[5-(1,2,3,4-tetrahydroxybutyl)-1H-imidazol-2-yl]ethan-1-one
• 1-(5-(1,2,3,4-Tetrahydroxybutyl)-1H-imidazol-2-yl)ethanone
• EN300-23686423
• DTXSID60915106
• 2-acetyl-4-(1,2,3,4-tetrahydroxybutyl) imidazole
• CHEBI:174180
• 2-Acetyl-4(5)-(1,2,3,4-tetrahydroxybutyl)-imidazole (THI)
• 1-(4-(1,2,3,4-tetrahydroxybutyl)-1h-imidazol-2-yl)ethan-1-one
• 1-[4-(1,2,3,4-TETRAHYDROXYBUTYL)-1H-IMIDAZOL-2-YL]ETHANONE
• 95120-07-3
• FT-0772607
• 1-[4-(1,2,3,4-tetrahydroxybutyl)-1H-imidazol-2-yl]ethan-1-one
• (1R,2S,3R)-2-Acetyl-4(5)-(1,2,3,4-tetrahydroxybutyl)imidazole
• 2-Acetyl-4-tetrahydroxybutylimidazole
• 1-[4-(1,2,3,4-Tetrahydroxybutyl)imidazol-2-yl]ethanone
• 2-acetyl-4-(1,2,3,4-tetrahydroxybutyl)imidazole

• MDL： MFCD03844698
• Inchi： 1S/C9H14N2O5/c1-4(13)9-10-2-5(11-9)7(15)8(16)6(14)3-12/h2,6-8,12,14-16H,3H2,1H3,(H,10,11)
• InChI Key： CQSIXFHVGKMLGQ-UHFFFAOYSA-N
• SMILES： OC(C(CO)O)C(C1=CN=C(C(C)=O)N1)O

Computed Properties

• Exact Mass: 230.09
• Monoisotopic Mass: 230.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.7
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.536
• Boiling Point: 613.5°C at 760 mmHg
• Flash Point: 324.8°C
• Refractive Index: 1.635
• PSA: 126.67000
• LogP: -1.64020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones